3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-N-(2-methoxy-5-methylphenyl)piperidine-1-carboxamide

• IUPAC Name: 3-[1-(cyclobutylmethyl)imidazol-2-yl]-N-(2-methoxy-5-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C22H30N4O2/c1-16-8-9-20(28-2)19(13-16)24-22(27)26-11-4-7-18(15-26)21-23-10-12-25(21)14-17-5-3-6-17/h8-10,12-13,17-18H,3-7,11,14-15H2,1-2H3,(H,24,27)
• InChI Key: ODKLMGWHEJBDCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)N2CCCC(C2)C3=NC=CN3CC4CCC4
• Molecular Formula: C22H30N4O2
• Molecular Weight: 382.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-N-(2-methoxy-5-methylphenyl)piperidine-1-carboxamide often involves complex reactions that ensure the correct assembly of the molecule. While specific synthesis pathways for this compound are not directly mentioned in the available literature, similar compounds have been synthesized through multi-step processes involving cyclization reactions, the use of catalysts, and reactions under controlled conditions to ensure high yield and purity (Booth & Eastwood, 1993; García et al., 2014).

Molecular Structure Analysis

Molecular structure analysis of compounds like 3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-N-(2-methoxy-5-methylphenyl)piperidine-1-carboxamide is crucial for understanding their potential interactions and functionalities. Techniques such as X-ray crystallography have been utilized to elucidate the crystal and molecular structures, providing insights into the 3D arrangement and potential reactive sites of similar molecules (Richter et al., 2023).

Chemical Reactions and Properties

Chemical reactions involving compounds of this nature typically explore their reactivity towards various reagents, aiming to modify the molecule or understand its stability. For instance, reactions with primary amines, formaldehyde, or electrophilic reagents have been investigated to synthesize novel derivatives and explore their chemical properties, such as binding affinities and receptor selectivity (Dotsenko et al., 2012; Enguehard-Gueiffier et al., 2006).

Physical Properties Analysis

The physical properties of such compounds, including solubility, melting point, and crystallinity, are crucial for their application in various fields. Techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA) can provide valuable information about the thermal stability and phase transitions, important for processing and formulation (Richter et al., 2023).